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Compound of Interest

Compound Name:
Bis(o-cresyl) p-Cresyl Phosphate-

d7

Cat. No.: B15599793 Get Quote

A Technical Guide to the Chemical Properties of Bis(o-cresyl) p-Cresyl Phosphate-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

Bis(o-cresyl) p-Cresyl Phosphate-d7. The information is curated for researchers, scientists,

and professionals in drug development who require detailed chemical data and an

understanding of its analytical context.

Core Chemical Properties
Bis(o-cresyl) p-Cresyl Phosphate-d7 is a deuterated stable isotope-labeled analog of a

specific isomer of tricresyl phosphate (TCP). Stable isotope-labeled compounds are invaluable

in analytical chemistry, particularly in mass spectrometry-based methods, for use as internal

standards to achieve accurate quantification.

The quantitative chemical properties of Bis(o-cresyl) p-Cresyl Phosphate-d7 are summarized

in the table below for easy reference.
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Property Value

Synonyms
Phosphoric Acid Bis(2-methylphenyl) 4-

Methylphenyl Ester-d7

Molecular Formula C₂₁D₇H₁₄O₄P

Molecular Weight 375.406 g/mol

Unlabelled CAS Number 77342-19-9

Physical Form Neat

SMILES

[2H]c1c([2H])c(C([2H])([2H])

[2H])c([2H])c([2H])c1OP(=O)

(Oc1ccccc1C)Oc1ccccc1C

InChI

InChI=1S/C21H21O4P/c1-16-12-14-19(15-13-

16)23-26(22,24-20-10-6-4-8-17(20)2)25-21-11-

7-5-9-18(21)3/h4-15H,1-

3H3/i1D3,12D,13D,14D,15D

InChIKey JNTXWMBTWZTKRP-BAHIHEAASA-N

Applications in Research
The primary application of Bis(o-cresyl) p-Cresyl Phosphate-d7 is as a labeled internal

standard for the quantification of Bis(o-cresyl) p-Cresyl Phosphate and other tricresyl

phosphate (TCP) isomers. TCPs are utilized as anti-wear additives in aircraft turbine engine

oils and as flame retardants and plasticizers in various materials.[1] Concerns about the toxicity

of certain TCP isomers, particularly those containing ortho-cresyl groups, have necessitated

precise analytical methods to monitor their presence in various environmental and biological

matrices.[1][2]

The use of a deuterated standard like Bis(o-cresyl) p-Cresyl Phosphate-d7 allows for the

correction of matrix effects and variations in sample preparation and instrument response,

leading to highly accurate and reliable quantification of the target analyte.
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Caption: Relationship between TCP, its isomer, and the deuterated standard.

Experimental Protocols
While the specific synthesis protocol for the deuterated compound is proprietary, the general

synthesis of tricresyl phosphates involves the reaction of cresols with a phosphorylating agent

like phosphorus oxychloride.[3] For the synthesis of Bis(o-cresyl) p-Cresyl Phosphate-d7,

deuterated p-cresol would be used as a starting material.

The analysis of tricresyl phosphate isomers is typically performed using gas chromatography

coupled with mass spectrometry (GC-MS).[1][2] A general protocol for such an analysis is

outlined below.

General Protocol for the Analysis of TCP Isomers by GC-
MS
This protocol provides a general framework. Specific parameters such as temperatures, ramp

rates, and volumes should be optimized for the specific instrument and matrix being analyzed.

Sample Preparation:
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The sample (e.g., engine oil, environmental sample extract) is accurately weighed or

measured.

A known amount of the internal standard, Bis(o-cresyl) p-Cresyl Phosphate-d7, is added

to the sample.

The sample is extracted with a suitable organic solvent (e.g., hexane, toluene).

The extract may require cleanup steps, such as solid-phase extraction (SPE), to remove

interfering matrix components.

The final extract is concentrated or diluted to an appropriate volume for GC-MS analysis.

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Injector: Split/splitless or PTV, operated at a high temperature (e.g., 280°C) to ensure

vaporization.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Column: A capillary column suitable for the separation of semi-volatile organic

compounds, such as a DB-5ms or equivalent.

Oven Temperature Program: A temperature gradient is used to separate the TCP

isomers. An example program could be:

Initial temperature: 100°C, hold for 1 minute.

Ramp to 300°C at 10°C/minute.

Hold at 300°C for 5 minutes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Selected Ion Monitoring (SIM) for high sensitivity and specificity.

Characteristic ions for the analyte and the deuterated internal standard are monitored.

Transfer Line Temperature: Maintained at a temperature (e.g., 290°C) to prevent

condensation of the analytes.

Data Analysis:

The peaks corresponding to the unlabelled analyte and the deuterated internal standard

are identified based on their retention times and characteristic ions.

A calibration curve is generated by analyzing standards containing known concentrations

of the analyte and a fixed concentration of the internal standard.

The concentration of the analyte in the sample is calculated based on the ratio of the peak

area of the analyte to the peak area of the internal standard and the calibration curve.

Sample Preparation GC-MS Analysis Data Processing

Sample Collection Spike with d7-Standard Solvent Extraction SPE Cleanup Concentration/
Dilution Injection GC Separation MS Detection (SIM) Peak Integration Calibration Curve Quantification
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Caption: General workflow for TCP isomer analysis using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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